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Cat. No.: B3428439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term effects of Albac (bacitracin

methylene disalicylate - BMD) supplementation on animal health, benchmarked against other

common alternatives. The information presented is collated from various experimental studies

to provide an objective overview of performance, gut health, and underlying physiological

mechanisms.

Executive Summary
Albac, a polypeptide antibiotic, has been widely utilized in animal production for its growth-

promoting and disease-preventing properties. Primarily effective against Gram-positive

bacteria, its long-term application demonstrates notable improvements in weight gain and feed

efficiency across various species. However, the emergence of antibiotic resistance concerns

has spurred research into alternatives such as probiotics, prebiotics, and organic acids. This

guide synthesizes available data to compare the efficacy of Albac with these alternatives,

focusing on key performance indicators, gut health parameters, and the modulation of host

physiological pathways.

Performance Comparison: Albac vs. Alternatives
The following tables summarize quantitative data from various studies, offering a comparative

perspective on the effects of Albac and its alternatives on key animal performance indicators.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3428439?utm_src=pdf-interest
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Broiler Chickens
Treatment
Group

Average Daily
Gain (ADG)

Feed
Conversion
Ratio (FCR)

Body Weight
(BW)

Reference

Control (Basal

Diet)
Baseline Baseline Baseline [1][2]

Albac (BMD)
↑ 12.28% -

24.49%[1][2]

↓ (Improved) by

5.5%[1][2]

↑ 11.08% -

20.13%[1][2]
[1][2]

Organic Acid

Blend

Comparable to

BMD

Improved over

Control

Comparable to

BMD
[3]

Virginiamycin
Comparable to

BMD

Comparable to

BMD

Comparable to

BMD

Probiotics

Variable, some

strains show

improvement

Variable, some

strains show

improvement

Variable, some

strains show

improvement

[4]

Table 2: Swine (Growing-Finishing Pigs)
Treatment
Group

Average
Daily Gain
(ADG)

Feed Intake
Feed
Efficiency
(F/G)

Carcass
Characteris
tics

Reference

Albac (Zinc

Bacitracin)

No significant

difference

No significant

difference

No significant

difference

No significant

difference
[5]

Stafac

(Virginiamyci

n)

No significant

difference

No significant

difference

No significant

difference

No significant

difference
[5]

Note: In this specific study, both Albac and Stafac demonstrated similar performance

outcomes.

Table 3: Cattle
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Direct comparative studies on the long-term effects of Albac versus other growth promoters in

cattle are limited in the available scientific literature. However, studies on individual additives

provide some insights.

Treatment Group
Average Daily Gain
(ADG)

Feed Conversion
Ratio (FCR)

Reference

Ionophores (e.g.,

Monensin)
Generally improved Generally improved [3]

Albac (BMD)

Indicated for

increased rate of

weight gain and

improved feed

efficiency

Reduces liver

abscesses
[6]

Further research is required for a direct quantitative comparison in cattle.

Impact on Gut Health and Immune Response
Albac's primary mechanism of action is the inhibition of Gram-positive bacteria in the

gastrointestinal tract. This selective pressure can lead to a variety of downstream effects on gut

morphology, microbial composition, and the host's immune system.

Gut Morphology
Studies in both broilers and rabbits have shown that Albac supplementation can lead to

positive changes in intestinal architecture, including:

Increased villus height: This increases the surface area for nutrient absorption.

Improved villus-to-crypt ratio: A higher ratio is indicative of a healthier and more mature

intestinal epithelium.[7]

Gut Microbiota
Albac supplementation has been shown to modulate the gut microbiota, although the specific

changes can vary depending on the animal species and dosage. A notable effect is the
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reduction of pathogenic Gram-positive bacteria, such as Clostridium perfringens, the causative

agent of necrotic enteritis.[8]

Immunomodulatory Effects and Signaling Pathways
Recent research suggests that the effects of Albac extend beyond its direct antimicrobial

activity and involve modulation of the host's immune response. The alteration of the gut

microbiota by Albac can influence the signaling pathways that regulate inflammation and

immunity.

One key area of investigation is the interaction with Peptidoglycan Recognition Proteins

(PGRPs). PGRPs are part of the innate immune system and recognize peptidoglycan, a major

component of bacterial cell walls. Studies in rabbits have shown that Albac supplementation

can lead to a decrease in the expression of certain PGRPs, suggesting a modulation of the

baseline immune tone in the gut.[7]

Furthermore, the changes in microbial populations can influence Toll-like Receptor (TLR)

signaling. TLRs are critical for recognizing microbial-associated molecular patterns (MAMPs)

and initiating an immune response. By altering the composition of the gut microbiota, Albac
may indirectly influence the activation of TLRs and the downstream NF-κB and MAPK signaling

pathways, which are central to the regulation of inflammatory cytokine production. A study on

the effects of a probiotic mixture and BMD in broilers with necrotic enteritis showed that the

probiotic group had decreased TLR2 levels, indicating a potential for immunomodulation

through this pathway.[4]
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Experimental Protocols
Broiler Chicken Growth Study: Albac vs. Organic Acid
Blend

Objective: To compare the efficacy of an organic acid blend and Albac (BMD) as growth

promoters in broiler chickens.

Animals: Day-old commercial broiler chicks.

Experimental Design: Birds were randomly allocated to different dietary treatment groups:

Control (basal diet)

Basal diet + Albac (BMD) at a specified inclusion rate

Basal diet + Organic Acid Blend at a specified inclusion rate

Duration: The feeding trial was conducted for a specified number of weeks (e.g., 5-6 weeks).

Parameters Measured:

Performance: Body weight, feed intake, and feed conversion ratio were recorded at

regular intervals.

Gut Morphology: At the end of the trial, intestinal samples were collected to measure villus

height and crypt depth.

Microbiota Analysis: Cecal contents were collected for microbial analysis.

Statistical Analysis: Data were analyzed using appropriate statistical methods (e.g., ANOVA)

to determine significant differences between treatment groups.[3]
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Swine Growth Study: Albac vs. Stafac
Objective: To compare the effects of Albac (zinc bacitracin) and Stafac (virginiamycin) on the

performance and carcass characteristics of growing-finishing pigs.

Animals: Growing-finishing pigs of a specific crossbreed.

Experimental Design: A randomized complete block design was used. Pigs were blocked by

weight and sex and randomly assigned to one of two dietary treatments:

Albac (25g zinc bacitracin per ton of feed)

Stafac (10g virginiamycin per ton of feed)

Duration: The study was conducted for 84 days, covering the entire growing-finishing period.

Parameters Measured:

Performance: Body weight, average daily gain, feed intake, and feed efficiency were

measured.

Carcass Characteristics: At the end of the trial, carcass yield, lean yield, loin depth, and

backfat thickness were evaluated.

Statistical Analysis: Data were analyzed to determine any significant differences between the

two treatment groups.[5]
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Conclusion
Long-term supplementation with Albac (BMD) has been shown to be an effective strategy for

improving growth performance and gut health in poultry and swine. Its primary mechanism of

action, the targeted inhibition of Gram-positive bacteria, leads to favorable changes in the gut

environment and can modulate the host's innate immune response.

When compared to alternatives:

Organic acids show promise as a comparable alternative in poultry, with some studies

suggesting potential benefits for gut morphology.

Virginiamycin appears to have similar effects on performance in swine.

Probiotics offer a variable but potentially effective alternative, though their efficacy is strain-

dependent.

The choice of growth promoter will depend on the specific production goals, animal species,

and the prevailing health challenges. While Albac remains a valuable tool, the growing interest

in non-antibiotic alternatives warrants further research into their long-term effects and

mechanisms of action. Understanding the intricate interplay between these feed additives, the

gut microbiota, and host signaling pathways will be crucial for the development of sustainable

and effective animal production strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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